Cas no 1428233-05-9 ((1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine)

• Product Name: (1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine
• CAS No: 1428233-05-9
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 5576477
• Update Time: 2025-06-22

(1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine
• 1,4-Diazabicyclo[2.2.2]octane-2-methanamine, N-methyl-

• Inchi： 1S/C8H17N3/c1-9-6-8-7-10-2-4-11(8)5-3-10/h8-9H,2-7H2,1H3
• InChI Key： XCUGOQMLNXKPTR-UHFFFAOYSA-N
• SMILES： N12CCN(CC1)CC2CNC

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 229.9±8.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on (1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine

The Compound CAS No. 1428233-05-9: (1,4-Diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine

The compound CAS No. 1428233-05-9, commonly referred to as (1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine, is a highly specialized organic compound with a unique bicyclic structure and amine functionalities. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications in drug design and advanced materials development.

The structural backbone of this compound is the 1,4-diazabicyclo[2.2.2]octane system, which is a rigid bicyclic framework containing two nitrogen atoms at the 1 and 4 positions of the octane ring system. This bicyclic structure provides exceptional stability and rigidity, making it an ideal scaffold for various chemical modifications. The presence of the methylamine group further enhances its functional versatility, enabling interactions with biological systems and other chemical entities.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of bioactive molecules targeting complex biological systems. The rigid bicyclic structure allows for precise control over steric and electronic properties, which are critical for optimizing pharmacokinetic profiles and bioavailability. Researchers have explored its use as a building block for constructing small-molecule inhibitors of key enzymes involved in disease pathways.

In addition to its role in drug design, this compound has also been investigated for its applications in materials science. The combination of its rigid bicyclic framework and amine functionalities makes it a promising candidate for the synthesis of advanced polymers and high-performance materials. Recent research has demonstrated its ability to act as a versatile linker in the construction of cross-linked polymer networks with enhanced mechanical properties.

The synthesis of (1,4-diazabicyclo[2.2.2]oct-2-ylmethyl)methylamine involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the methylamine group. This process requires careful optimization to ensure high yields and purity, given the complexity of the molecule's structure.

From an environmental standpoint, this compound has been studied for its biodegradability and potential ecological impact. Initial findings suggest that it exhibits moderate biodegradability under controlled conditions, though further research is needed to fully understand its environmental fate and potential risks.

In conclusion, CAS No. 1428233-05-9 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structural features and functional versatility make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.